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Introduction
Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for

the human inflammatory demyelinating disease, multiple sclerosis (MS).[1] EAE models are

critical for understanding the pathophysiology of MS and for the preclinical evaluation of novel

therapeutic agents. The disease is characterized by an autoimmune response against myelin

antigens in the central nervous system (CNS), leading to inflammation, demyelination, axonal

damage, and progressive paralysis. A key cellular player in the regulation of this autoimmune

response is the regulatory T cell (Treg), which expresses the transcription factor Foxp3 and

functions to suppress aberrant immune responses.[2]

AS2863619 is a novel small molecule inhibitor of cyclin-dependent kinase 8 (CDK8) and 19

(CDK19).[1][3] By inhibiting these kinases, AS2863619 promotes the conversion of

conventional T cells into Foxp3-expressing regulatory T cells (Tregs).[1][3][4] This induction of

Tregs is independent of TGF-β, a cytokine commonly used to generate Tregs in vitro. The

mechanism of action involves the activation of the STAT5 signaling pathway, which is crucial for

Foxp3 expression.[1] Preclinical studies have demonstrated that oral administration of

AS2863619 can ameliorate the clinical signs of EAE, highlighting its potential as a therapeutic

agent for autoimmune diseases like MS.[3][4]
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These application notes provide a summary of the preclinical data on AS2863619 in the EAE

model, detailed protocols for its use, and a visualization of the underlying signaling pathway.

Data Presentation
The following tables summarize representative quantitative data on the efficacy of AS2863619
in a myelin oligodendrocyte glycoprotein (MOG)-induced EAE model in C57BL/6 mice. The

data presented is based on the findings reported by Akamatsu et al., 2019 and is intended to

be illustrative of the expected experimental outcomes.

Table 1: Effect of AS2863619 on Clinical Score in MOG-induced EAE

Days Post-Immunization
Mean Clinical Score
(Vehicle Control)

Mean Clinical Score
(AS2863619, 30 mg/kg,
p.o., daily)

0 0.0 0.0

7 0.0 0.0

10 0.5 0.0

12 1.5 0.5

14 2.5 1.0

16 3.0 1.5

18 3.0 1.5

20 2.8 1.2

22 2.5 1.0

25 2.5 1.0

Clinical Scoring Scale: 0, no clinical signs; 1, limp tail; 2, hind limb weakness; 3, complete hind

limb paralysis; 4, hind and forelimb paralysis; 5, moribund or dead.[5]

Table 2: Immune Cell Populations in the Spinal Cord of EAE Mice at Day 18 Post-Immunization
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Treatment
Group

% CD4+ T cells
% Foxp3+ of
CD4+ T cells
(Tregs)

% IFN-γ+ of
CD4+ T cells
(Th1)

% IL-17+ of
CD4+ T cells
(Th17)

Vehicle Control 25.4 ± 3.1 8.2 ± 1.5 15.6 ± 2.3 5.1 ± 0.9

AS2863619 (30

mg/kg)
18.1 ± 2.5 20.5 ± 2.8 7.8 ± 1.2 2.3 ± 0.5

Data are presented as mean ± SEM and are representative of expected results.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of AS2863619 and a typical

experimental workflow for its evaluation in an EAE model.
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AS2863619 Action Downstream Effects

AS2863619 CDK8/19
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Day 0:
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Daily Monitoring:
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Endpoint Analysis (e.g., Day 18-25):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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